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Compound of Interest

Compound Name: CE-224535

Cat. No.: B1668769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of CE-224535
(also known as PF-04905428; CAS No. 724424-43-5), a selective P2X7 receptor antagonist.

Adherence to these guidelines is essential for ensuring laboratory safety and maintaining

experimental integrity.

Immediate Safety and Handling
CE-224535 is a potent bioactive compound that requires careful handling to minimize exposure

risk. The following personal protective equipment (PPE) and handling protocols are mandatory.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against accidental exposure. The following should be

worn at all times when handling CE-224535:
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PPE Category Item Specification

Hand Protection Gloves

Chemically resistant,

disposable (e.g., nitrile).

Change frequently and

immediately if contaminated.

Body Protection Lab Coat Full-sleeved, buttoned.

Eye Protection
Safety Glasses with Side

Shields or Goggles

To protect against splashes

and airborne particles.

Respiratory Protection
Fume Hood or Ventilated

Enclosure

All handling of the solid

compound or concentrated

solutions should be performed

in a certified chemical fume

hood to prevent inhalation of

dust or aerosols.

Emergency Procedures
In the event of accidental exposure, immediate action is critical.

Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water. Remove

contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open. Seek

prompt medical attention.

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.
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Operational Plan: Storage and Preparation of
Solutions
Proper storage and solution preparation are vital for maintaining the stability and efficacy of

CE-224535.

Storage
Form Storage Temperature Duration

Solid -20°C 1 month

-80°C 6 months

Stock Solution (in DMSO) -20°C 1 month

-80°C 6 months

Note: Store in a sealed container, away from moisture. When stored at -80°C, it is

recommended to use within 6 months. For storage at -20°C, use within 1 month.[1]

Preparation of Stock and Working Solutions
The following protocols are for preparing solutions for research purposes. All preparations

should be conducted in a chemical fume hood.

10 mM Stock Solution in DMSO: To prepare a 10 mM stock solution, dissolve the appropriate

amount of CE-224535 solid in DMSO. For example, for 1 mL of a 10 mM solution, use the

appropriate weight of the compound.

Working Solutions for In Vivo Studies: The following are example protocols for preparing

working solutions for administration.
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Formulation Protocol

PEG300, Tween-80, Saline

To 100 µL of a 100 mg/mL DMSO stock solution,

add 400 µL of PEG300 and mix. Add 50 µL of

Tween-80 and mix. Finally, add 450 µL of saline

to reach a final volume of 1 mL. This yields a

solution of ≥ 10 mg/mL.[1]

SBE-β-CD in Saline

To 100 µL of a 100 mg/mL DMSO stock solution,

add 900 µL of 20% SBE-β-CD in saline and mix.

This yields a solution of ≥ 10 mg/mL.[1]

Corn Oil

To 100 µL of a 100 mg/mL DMSO stock solution,

add 900 µL of corn oil and mix. This protocol is

not recommended for continuous dosing periods

exceeding half a month.[1]

Disposal Plan
All waste containing CE-224535 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Compound
Collect in a clearly labeled, sealed container for

hazardous waste.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container.

Solutions
Collect in a sealed, labeled hazardous waste

container. Do not pour down the drain.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Protocols and Data
CE-224535 has been evaluated in clinical trials for rheumatoid arthritis.[2]

Clinical Trial Dosage
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In a Phase IIA study, patients with active rheumatoid arthritis were administered CE-224535 at

a dose of 500 mg twice daily for 12 weeks.[2]

Pharmacokinetic Data in Animal Models
Species Route Dose Bioavailability (F)

Rat Oral 5 mg/kg 2.6%

Dog Oral - 59%

Monkey Oral - 22%

Note: The low oral bioavailability in rats is believed to be a species-specific phenomenon.[1]

Visualizations
Experimental Workflow: Preparation of a Working
Solution
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Stock Solution Preparation

Working Solution Preparation (PEG300/Tween-80/Saline)

Prepare 100 mg/mL Stock in DMSO

Add 400 µL PEG300

100 µL Stock

Mix Thoroughly

Add 50 µL Tween-80

Mix Thoroughly

Add 450 µL Saline

Mix to Final Volume of 1 mL

Click to download full resolution via product page

Caption: Workflow for preparing a CE-224535 working solution.
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Logical Relationship: Safety Precautions for Handling
CE-224535

Personal Protective Equipment Engineering Controls Handling Procedures Disposal

Chemically Resistant Gloves Lab Coat Safety Glasses/Goggles Chemical Fume Hood Avoid Inhalation of Dust/Aerosols Avoid Skin/Eye Contact Dispose as Hazardous Waste

Safe Handling of CE-224535

Click to download full resolution via product page

Caption: Key safety precautions for handling CE-224535.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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